BENGHE Foundational & Exploratory

Check Availability & Pricing

Isononyl Alcohol: A Branched-Chain Primary
Alcohol Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isononyl alcohol

Cat. No.: B036306

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isononyl alcohol (INA) is a branched-chain primary alcohol consisting of a nine-carbon
backbone.[1][2] It is a clear, colorless liquid with a characteristic mild odor and is sparingly
soluble in water but soluble in most organic solvents.[1] As a versatile chemical intermediate,
isononyl alcohol is a key precursor in the synthesis of various commercially important
compounds, most notably diisononyl phthalate (DINP), a widely used plasticizer.[3][4] Its
branched structure imparts unigue physical and chemical properties that are leveraged in a
multitude of applications, including coatings, inks, surfactants, and as a fragrance ingredient.[1]
[4][5] This technical guide provides an in-depth overview of the core properties, synthesis, and
potential biological interactions of isononyl alcohol, with a focus on its relevance to research
and development.

Physicochemical Properties

The physicochemical properties of isononyl alcohol are crucial for its application and
handling. A summary of its key quantitative data is presented in the table below.
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Property Value Reference
Molecular Formula C9H200 [2]

Molar Mass 144.258 g/mol [2]
Appearance Clear liquid [2]

Density 0.83 g/cm3 (at 20°C) [2]

Boiling Point 215 °C [2]

Melting Point -64 to -65 °C

Flash Point 98 °C [2]

Vapor Pressure 0.0198 mm Hg [2]
Solubility in Water Slightly soluble [2]

Synthesis of Isononyl Alcohol

The primary industrial route for the production of isononyl alcohol is the oxo process, which

involves the hydroformylation of octene isomers followed by hydrogenation of the resulting

isononyl aldehydes.[1][2]

Production Workflow

The overall production process can be visualized as a two-step reaction sequence.
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Step 1: Hydroformylation (Oxo Process)

Octene Isomers Synthesis Gas (CO + H2) Rhodium or Cobalt Catalyst

Hydroformylation Reactor

Isononyl Aldehyde

Step 2: Hydrogenation

‘ Hydrogen (H2) ‘ Hydrogenation Catalyst (e.g., Nickel)

Hydrogenation Reactor

Isononyl Alcohol

Click to download full resolution via product page

Caption: Production workflow of isononyl alcohol.

Experimental Protocol: Laboratory-Scale Synthesis

This protocol describes a generalized procedure for the laboratory synthesis of isononyl
alcohol via a two-step hydroformylation and hydrogenation process, adapted from industrial
methodologies.

Materials:
e 1-octene (or a mixture of octene isomers)

e Synthesis gas (1:1 molar ratio of CO:H2)

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b036306?utm_src=pdf-body-img
https://www.benchchem.com/product/b036306?utm_src=pdf-body
https://www.benchchem.com/product/b036306?utm_src=pdf-body
https://www.benchchem.com/product/b036306?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Rhodium-based catalyst (e.g., Rh(CO)2(acac) with a phosphine ligand) or Cobalt-based
catalyst (e.g., dicobalt octacarbonyl)

High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature and
pressure controls

Hydrogen gas
Hydrogenation catalyst (e.g., Raney Nickel or Palladium on carbon)
Anhydrous solvent (e.g., toluene or hexane)

Standard glassware for filtration and distillation

Procedure:

Step 1: Hydroformylation

Thoroughly clean and dry the high-pressure autoclave reactor.

In an inert atmosphere (e.g., under nitrogen or argon), charge the reactor with the chosen
solvent, the rhodium or cobalt catalyst, and any necessary ligands.

Add the 1-octene to the reactor.

Seal the reactor and purge several times with synthesis gas to remove any residual air.
Pressurize the reactor with the synthesis gas to the desired pressure (typically 4-20 MPa).
Heat the reactor to the reaction temperature (typically 120-200 °C) while stirring.

Maintain the reaction under constant pressure and temperature for a specified time (e.g., 2-6
hours), monitoring the uptake of synthesis gas.

After the reaction is complete, cool the reactor to room temperature and carefully vent the
excess gas in a well-ventilated fume hood.

The resulting product is a mixture containing isononyl aldehyde.
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Step 2: Hydrogenation

The crude isononyl aldehyde mixture from the hydroformylation step can be used directly or
after solvent removal.

o Transfer the aldehyde to a suitable hydrogenation reactor.

o Carefully add the hydrogenation catalyst under an inert atmosphere.

o Seal the reactor and purge with hydrogen gas.

o Pressurize the reactor with hydrogen to the desired pressure (typically 2-6 MPa).

e Heat the reactor to the hydrogenation temperature (typically 50-120 °C) with vigorous
stirring.

e Monitor the reaction by observing the hydrogen uptake.
e Once the reaction is complete, cool the reactor and vent the excess hydrogen.

« Filter the reaction mixture to remove the catalyst.

The crude isononyl alcohol can be purified by fractional distillation under reduced pressure.

Analytical Methods

Gas Chromatography (GC) for Purity and Isomer
Distribution Analysis

Objective: To determine the purity of the synthesized isononyl alcohol and to analyze the
distribution of its isomers.

Instrumentation:
e Gas chromatograph (GC) equipped with a flame ionization detector (FID).

o Capillary column suitable for alcohol analysis (e.g., a polar stationary phase like polyethylene
glycol or a non-polar phase like dimethylpolysiloxane).
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Procedure:

o Sample Preparation: Prepare a dilute solution of the isononyl alcohol sample in a suitable
solvent (e.g., dichloromethane or hexane).

o Standard Preparation: Prepare a series of standard solutions of a known isononyl alcohol
isomer or a certified reference material at different concentrations to create a calibration

curve.

e GC Conditions (Typical):

o

Injector Temperature: 250 °C
o Detector Temperature: 280 °C

o Oven Temperature Program: Start at a lower temperature (e.g., 80 °C), hold for a few
minutes, then ramp up to a higher temperature (e.g., 220 °C) at a controlled rate (e.g., 10
°C/min).

o Carrier Gas: Helium or Nitrogen at a constant flow rate.
o Injection Volume: 1 pL.
e Analysis: Inject the standard solutions and the sample solution into the GC.

o Data Interpretation: Identify the peaks corresponding to isononyl alcohol isomers based on
their retention times compared to the standards. Calculate the area of each peak to
determine the relative percentage of each isomer and the overall purity of the sample.

Biological Interactions and Signaling Pathways

While isononyl alcohol itself has limited direct research regarding its effects on specific
signaling pathways, its primary metabolite, diisononyl phthalate (DINP), has been studied more
extensively. The metabolism of DINP involves its hydrolysis to monoisononyl phthalate (MINP)
and isononyl alcohol. Therefore, understanding the biological effects of DINP and its
metabolites provides insight into the potential interactions of isononyl alcohol.
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Evidence suggests that phthalates and their metabolites can interact with nuclear receptors,
particularly the Peroxisome Proliferator-Activated Receptors (PPARS).[1] PPARs are ligand-
activated transcription factors that play a crucial role in regulating lipid and glucose metabolism.

Hypothesized Signaling Pathway: PPAR Activation

The interaction of isononyl alcohol's metabolic precursors with PPARs suggests a potential
mechanism by which it could influence cellular processes.
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Caption: Hypothesized PPAR signaling pathway activation.
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This proposed pathway illustrates that isononyl alcohol or its metabolites may act as ligands
for PPARs. Upon binding, PPAR forms a heterodimer with the retinoid X receptor (RXR). This
complex then binds to specific DNA sequences known as PPAR response elements (PPRES) in
the promoter regions of target genes, leading to the transcription of genes involved in metabolic
regulation.

Toxicology and Safety

Isononyl alcohol is considered to have low acute toxicity. However, it can cause skin and
serious eye irritation.[6] The toxicological profile of its major derivative, DINP, has been the
subject of extensive research, particularly concerning its potential endocrine-disrupting effects.

Toxicological Endpoint Result Reference
Acute Oral Toxicity (LD50, rat) > 2.0 g/kg [7]
Skin Irritation Irritating [6]
Eye Irritation Serious eye damage [6]

Applications in Research and Development

The unique properties of isononyl alcohol make it a valuable tool in various research
contexts:

e Drug Delivery: Its amphiphilic nature can be exploited in the development of novel drug
delivery systems for hydrophobic therapeutic agents.

o Biomaterials: As a precursor to plasticizers, it is relevant in the study of polymer
biocompatibility and the development of new medical-grade plastics.

o Toxicology and Metabolism Studies: Isononyl alcohol and its metabolites serve as
important subjects for research into the mechanisms of action of branched-chain alcohols
and phthalates on biological systems.

Conclusion
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Isononyl alcohol is a significant branched-chain primary alcohol with diverse industrial
applications. Its synthesis via the oxo process is a well-established industrial method that can
be adapted for laboratory-scale production. While direct research on the specific cellular
signaling effects of isononyl alcohol is emerging, its relationship with DINP and the
established interaction of phthalates with PPARSs provide a strong foundation for further
investigation into its biological activity. This technical guide serves as a comprehensive
resource for researchers and professionals seeking to understand and utilize isononyl alcohol
in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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